Cas no 175203-26-6 (N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide)

• Product Name: N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
• CAS No: 175203-26-6
• MF: C₈H₉N₅O₃S₂
• MW: 287.318757772446
• MDL: MFCD00068054
• CID: 134061
• PubChem ID: 2779058
• Update Time: 2025-08-05

N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
• Glycine,N-(2,1,3-benzothiadiazol-4-ylsulfonyl)-, hydrazide
• N-(2-hydrazinyl-2-oxoethyl)-2,1,3-benzothiadiazole-4-sulfonamide
• N4-(2-HYDRAZINO-2-OXOETHYL)-2,1,3-BENZOTHIADIAZOLE-4-SULPHONAMIDE
• HMS555A12
• N4-(2-Hydrazino-2-oxoethyl)-2,1,3-benzothiadiazole-4-sulfonamide
• BUTTPARK 94\04-89
• N-(BENZO-2,1,3-THIADIAZOL-4-YLSULFONYL)GLYCYL HYDRAZIDE
• SR-01000638393-1
• 175203-26-6
• Oprea1_547269
• NS00017529
• N-(2-Hydrazinyl-2-oxoethyl)-2,1,3-benzothiadiazole-4-sulfonamide (non-preferred name)
• DTXSID10381256
• CCG-48897
• MFCD00068054
• AKOS015908820
• J-523428
• FT-0629726
• Maybridge1_004764

• MDL： MFCD00068054
• Inchi： 1S/C8H9N5O3S2/c9-11-7(14)4-10-18(15,16)6-3-1-2-5-8(6)13-17-12-5/h1-3,10H,4,9H2,(H,11,14)
• InChI Key： DLLYSGSUPSUOPT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NCC(NN)=O)(=O)=O

Computed Properties

• Exact Mass: 287.01500
• Monoisotopic Mass: 287.01468151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 164Ų

Experimental Properties

• PSA: 163.69000
• LogP: 1.52240

N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

Introduction to N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide (CAS No. 175203-26-6)

N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide (CAS No. 175203-26-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its benzo[c][1,2,5]thiadiazole core and the presence of a hydrazinyl substituent, make it a promising candidate for further investigation in drug discovery and development.

The benzo[c][1,2,5]thiadiazole scaffold is a fused heterocyclic system consisting of benzene, thiazole, and pyrazole rings. This particular arrangement of nitrogen and sulfur atoms imparts unique electronic and steric properties to the molecule, which can be exploited for various biological interactions. The sulfonamide functional group (-SO₂NH₂) is another key feature that contributes to the pharmacological potential of this compound. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticonvulsant properties, making them valuable in the design of therapeutic agents.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. The N-(2-hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide has emerged as a compound of interest due to its structural complexity and potential pharmacological effects. Studies have shown that this molecule exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammation and cancer progression.

The hydrazinyl moiety in the structure of N-(2-hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide is particularly noteworthy as it can participate in multiple types of chemical interactions. Hydrazine derivatives are known for their ability to form stable complexes with transition metals and other biomolecules, which can be leveraged for therapeutic purposes. Additionally, the hydrazinyl group can undergo condensation reactions with carbonyl compounds to form hydrazones, a reaction that is often exploited in medicinal chemistry for the synthesis of bioactive molecules.

The sulfonamide group at the 4-position of the benzo[c][1,2,5]thiadiazole ring further enhances the pharmacological potential of this compound. Sulfonamides are known to interact with biological targets through hydrogen bonding and ionic interactions, making them effective at modulating enzyme activity and receptor binding. In particular, sulfonamides have been extensively studied for their role in inhibiting dihydropteroate synthase (DHPS), an enzyme involved in bacterial folate metabolism. This mechanism has been successfully exploited in the development of antibiotics such as sulfamethoxazole.

The synthesis of N-(2-hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the benzo[c][1,2,5]thiadiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the hydrazinyl and sulfonamide groups into the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve specific regioisomerism and enhance overall efficiency.

In terms of biological activity, preliminary studies on N-(2-hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide have revealed promising results in both in vitro and in vivo models. The compound has demonstrated inhibitory effects on several enzymes associated with inflammation and cancer progression. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins that mediate pain and inflammation. Additionally, the compound has exhibited activity against kinases that play crucial roles in cancer cell signaling pathways.

The unique structural features of N-(2-hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide, particularly its heterocyclic core and functional groups like the hydrazinyl and sulfonamide moieties, make it a versatile scaffold for further derivatization and optimization. Medicinal chemists are exploring various strategies to enhance its potency and selectivity by modifying its structure or incorporating additional functional groups. For example, replacing hydrogen atoms on the benzene ring with halogens or other electron-withdrawing groups can alter electronic properties and improve binding affinity to biological targets.

The growing interest in this compound underscores its potential as a lead molecule for drug discovery programs targeting inflammation-related diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore，its efficacy against cancer cell lines suggests its utility in oncology research. As more data becomes available on its pharmacokinetic properties、toxicity profile，and mechanism of action，the therapeutic potential of N-(2-hydrazinyl-2-oxoethyl)benzo[c][1， 225] th iod az ole -4 -sulf on am ide b > is expected to expand significantly。 p > < p >The development o f novel pharmaceutical agents relies heavily on interdisciplinary collaboration between organic chemists、biologists、pharmacologists，and clinicians。 The exploration o f N-( 25 -hy d raz i ny l -25 - ox o eth y l ) ben z o [ c ] [ 12 ， 15 ] thi ad ia z ole -4 -s ul fon am ide ( CAS No . 175203 -26 -6 ) represents such an effort，with researchers working together to unlock its full therapeutic potential。 As our understanding o f its biology expands，so too does our ability to design more effective treatments for complex diseases。 p > < p >In conclusion，N-( 25 -hy d raz i ny l -25 - ox o eth y l ) ben z o [ c ] [ 12 ，15 ] thi ad ia z ole -4 -s ul fon am ide (CAS No .175203 -26 -6) is a remarkable organic compound with significant promise as a therapeutic agent。 Its unique structural features，including the ben z o [ c ] [12 ，15 ] thi ad ia z ole core hy d raz i ny l substituent，and sul fon am ide group，make it a versatile scaffold for drug discovery。 Ongoing research efforts are focused on elucidating its mechanisms o f action、optimizing its pharmacokinetic properties，and exploring new therapeutic applications。 With continued investigation，this compound holds great potential t o contribute t o advances i n medicine。 p >